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This in-depth technical guide provides a comprehensive overview of the vapor-liquid
equilibrium (VLE) data for the binary system of methane and octane. The intended audience for
this document includes researchers, scientists, and professionals in the field of drug
development who may require this information for process design, simulation, and optimization.
This guide presents quantitative VLE data in a structured format, details the experimental
protocols for data acquisition, and provides visualizations of the underlying principles and
experimental workflows.

Data Presentation

The following table summarizes the three-phase solid-liquid-vapor equilibrium data for the
methane-n-octane binary system. In this context, the data represents the equilibrium between a
solid phase (frozen octane), a liquid phase (methane dissolved in octane), and a vapor phase
(methane with some octane). For many practical applications at temperatures above the
freezing point of octane, this data provides a valuable reference for the liquid and vapor phase
compositions.
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Liquid Phase Mole

Temperature (K) Pressure (atm) Fraction of M.ola.-r Volume of
Methane Liquid (cm3/mol)
(x_methane)

191.15 45.9 0.983 68.4

190.00 44.4 0.965 67.2

188.00 42.1 0.930 65.1

186.00 39.8 0.895 63.3

184.00 37.5 0.860 61.7

182.00 35.2 0.825 60.1

180.00 32.9 0.790 58.7

175.00 27.2 0.690 55.4

170.00 22.0 0.590 52.7

165.00 17.4 0.490 50.4

160.00 13.5 0.390 48.4

155.00 10.2 0.290 46.6

Data sourced from Kohn, J. P., Luks, K. D., Liu, P. H., & Tiffin, D. L. (1977). Three-phase solid-
liquid-vapor equilibria of the binary hydrocarbon systems methane-n-octane and methane-
cyclohexane. Journal of Chemical and Engineering Data, 22(4), 419-421.

Experimental Protocols

The determination of vapor-liquid equilibrium data for systems at high pressure, such as
methane and octane, is a demanding experimental task.[1] The most common and reliable
methods are the static methods, which can be broadly categorized into the static-analytic and
static-synthetic techniques.[1][2]

Static-Analytic Method
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The static-analytic method is a widely used approach for obtaining high-pressure VLE data.[1]
[3][4] This method involves bringing the mixture to equilibrium in a cell of constant volume and
then taking samples from the liquid and vapor phases for analysis.

Key Experimental Steps:

o Preparation of the Equilibrium Cell: The core of the apparatus is a high-pressure equilibrium
cell, often constructed from materials like titanium or Hastelloy to withstand high pressures.
[2] The cell is typically equipped with sapphire windows to allow for visual observation of the
phases.[2] Before introducing the components, the cell is thoroughly cleaned and evacuated
to remove any contaminants.

e Degassing of Components: The pure components, methane and octane, are carefully
degassed to remove any dissolved air or other non-condensable gases. This is a critical step
as the presence of impurities can significantly affect the measured equilibrium pressure.
Degassing is often achieved by a series of freeze-pump-thaw cycles.

o Charging the Cell: A precisely known amount of each degassed component is introduced into
the equilibrium cell. The composition of the mixture is determined gravimetrically or
volumetrically.

 Attaining Equilibrium: The equilibrium cell is placed in a thermostat-controlled bath to
maintain a constant temperature. The mixture is agitated, often using a magnetic stirrer, to
ensure thorough mixing and to accelerate the attainment of equilibrium. Equilibrium is
considered to be reached when the pressure and temperature of the system remain constant
over a prolonged period.

o Sampling: Once equilibrium is established, samples are carefully withdrawn from both the
vapor and liquid phases. This is a critical step, as the sampling process itself can disturb the
equilibrium. Specialized sampling techniques, such as the use of rapid online sampler-
injectors (ROLSIs), are employed to minimize this disturbance.[5]

o Compositional Analysis: The composition of the vapor and liquid samples is determined
using an analytical technique, most commonly gas chromatography (GC).[2][4] The gas
chromatograph is calibrated with standard mixtures of known composition to ensure accurate
analysis.
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o Data Recording: The equilibrium temperature, pressure, and the mole fractions of methane
and octane in both the liquid and vapor phases are recorded for each experimental run.

e Thermodynamic Consistency Tests: The obtained experimental VLE data is then subjected
to thermodynamic consistency tests, such as the area test or the Gibbs-Duhem equation, to

verify its reliability.[6][7][8][9]

Mandatory Visualization

Conceptual Diagram of Vapor-Liquid Equilibrium
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Caption: Conceptual diagram illustrating the dynamic equilibrium between liquid and vapor

phases.
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Experimental Workflow for Static-Analytic VLE Measurement
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Caption: Workflow diagram for the static-analytic method of VLE data determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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